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Compound of Interest

Compound Name: Etc-159

Cat. No.: B607375 Get Quote

For researchers and scientists engaged in the development of novel therapeutics, the proper

handling and disposal of investigational compounds like ETC-159 are paramount to ensuring

laboratory safety and environmental protection. While specific disposal protocols for ETC-159,

a potent and orally available PORCN inhibitor, are not publicly detailed, established best

practices for the disposal of chemical and pharmaceutical waste in a laboratory setting provide

a clear framework.[1] This guide offers essential safety and logistical information to manage the

disposal of ETC-159 effectively, aligning with the core principles of laboratory safety and

chemical handling.

ETC-159 is an investigational drug that has shown efficacy in treating certain types of cancers

by inhibiting the Wnt signaling pathway.[2][3] As a small molecule compound used in research,

its disposal must be managed with the same rigor as its handling and storage to minimize risks

to personnel and the environment.

Key Safety and Handling Information
A comprehensive understanding of a compound's properties is the first step toward safe

handling and disposal. Below is a summary of key data for ETC-159.
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Property Value Source

Synonyms ETC-1922159 MedchemExpress.com[4]

Molecular Formula C19H17N7O3 Cayman Chemical[5]

Molecular Weight 391.4 g/mol PubChem[6]

Appearance Crystalline solid / Solid powder
Cayman Chemical[5],

Chemgood[7]

Storage (Powder) -20°C
Cayman Chemical[5],

MedchemExpress.com[4]

Storage (In solvent) -80°C MedchemExpress.com[4]

Solubility Soluble in DMSO, DMF
Cayman Chemical[5],

Chemgood[7]

Procedural Guidance for Disposal
The following step-by-step guidance is based on general best practices for the disposal of

research compounds and should be adapted to comply with institutional and local regulations.

1. Consultation and Assessment:

Crucial First Step: Before initiating any disposal procedures, it is imperative to consult with

your institution's Environmental Health and Safety (EHS) department. They can provide

specific guidance based on local regulations and the chemical properties of ETC-159.

Hazard Assessment: In the absence of a specific Safety Data Sheet (SDS) for ETC-159, a

conservative approach should be taken, treating it as a potentially hazardous chemical. The

available information indicates it is a bioactive small molecule.

2. Segregation and Labeling:

Waste Stream: Do not mix ETC-159 waste with general laboratory trash or other chemical

waste streams unless explicitly approved by your EHS department.
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Proper Labeling: All waste containers must be clearly labeled with the full chemical name

("ETC-159"), concentration (if in solution), and any known hazard warnings.

3. Disposal of Unused and Residual ETC-159:

Solid Waste: Unused or expired solid ETC-159 should be collected in a designated, sealed

container.

Liquid Waste: Solutions containing ETC-159 should be collected in a compatible, sealed, and

leak-proof container. Avoid mixing with incompatible solvents.

Contaminated Materials: Any materials that have come into direct contact with ETC-159,

such as pipette tips, gloves, and empty vials, should be considered contaminated and

disposed of as chemical waste.

4. Final Disposal:

Professional Disposal: The collected and labeled waste must be disposed of through a

licensed hazardous waste disposal company arranged by your institution's EHS department.

[1]

Incineration: For many pharmaceutical compounds, incineration by a specialized facility is

the preferred method of destruction to ensure complete breakdown of the active molecule.[1]

Experimental Workflow for Disposal
The following diagram illustrates a generalized workflow for the proper disposal of ETC-159 in

a research laboratory setting. This workflow emphasizes the critical role of institutional safety

protocols and professional waste management.
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Generalized workflow for the disposal of ETC-159.

By adhering to these general principles and, most importantly, your institution-specific

guidelines, you can ensure the safe and compliant disposal of ETC-159, fostering a secure

research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU
[research.washu.edu]

2. Made-In-Singapore Cancer Drug ETC-159 Advances In Clinical Trials - EDDC [eddc.sg]

3. ETC-159, an Upstream Wnt inhibitor, Induces Tumour Necrosis via Modulation of
Angiogenesis in Osteosarcoma - PubMed [pubmed.ncbi.nlm.nih.gov]

4. medchemexpress.com [medchemexpress.com]

5. caymanchem.com [caymanchem.com]

6. Etc-159 | C19H17N7O3 | CID 86280523 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. ChemGood [chemgood.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b607375?utm_src=pdf-body-img
https://www.benchchem.com/product/b607375?utm_src=pdf-body
https://www.benchchem.com/product/b607375?utm_src=pdf-body
https://www.benchchem.com/product/b607375?utm_src=pdf-custom-synthesis
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.eddc.sg/made-in-singapore-cancer-drug-etc-159-advances-in-clinical-trials/
https://pubmed.ncbi.nlm.nih.gov/36902186/
https://pubmed.ncbi.nlm.nih.gov/36902186/
https://www.medchemexpress.com/ETC-159.html
https://www.caymanchem.com/product/24104/etc-159
https://pubchem.ncbi.nlm.nih.gov/compound/86280523
https://chemgood.com/product/481
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Navigating the Safe Disposal of ETC-159: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607375#etc-159-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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